![molecular formula C18H28N2O2 B3004963 1-Boc-4-[(benzylamino)methyl]piperidine CAS No. 195314-72-8](/img/structure/B3004963.png)
1-Boc-4-[(benzylamino)methyl]piperidine
Overview
Description
1-Boc-4-[(benzylamino)methyl]piperidine is a useful research compound. Its molecular formula is C18H28N2O2 and its molecular weight is 304.434. The purity is usually 95%.
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Scientific Research Applications
Spectroscopic Characterization and Molecular Structure
- The molecular structure and spectroscopic characteristics of 1-Benzyl-4-(N-Boc-amino)piperidine have been extensively studied using various techniques like FT-IR, FT-Raman, UV-Vis, and NMR. These studies include analyzing geometrical parameters, vibrational frequencies, and electron excitation, aiding in understanding the molecule's conformation and reactive sites (Janani et al., 2020).
Synthesis and Characterization
- Novel methyl 3- and 5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates were developed as heterocyclic amino acids in their N-Boc protected ester form. These compounds serve as building blocks for achiral and chiral applications. Their structures were confirmed via various spectroscopic methods, contributing to synthetic chemistry and materials science (Matulevičiūtė et al., 2021).
Application in Drug Development
- 1-Boc-4-[(benzylamino)methyl]piperidine derivatives have been synthesized and evaluated for their anti-acetylcholinesterase activity. These derivatives are crucial in the development of therapeutic agents for conditions like Alzheimer's disease, highlighting their significance in pharmaceutical research (Sugimoto et al., 1992).
Catalytic and Synthetic Chemistry
- The molecule has been used in the synthesis of various complex structures, such as N-Boc-1,2,3,5-tetrahydrospiro[benzo[c]azepine-4,2-piperidine], indicating its utility in the development of novel compounds and intermediates in organic synthesis (Qian-y, 2015).
Enantioselective Synthesis
- The compound has been employed in asymmetric carbon-carbon bond formations, particularly in conjugate additions of lithiated N-Boc allylic and benzylic amines to nitroalkenes. This process facilitates the enantioselective synthesis of substituted piperidines and pyrrolidines, crucial for pharmaceutical applications (Johnson et al., 2002).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl 4-[(benzylamino)methyl]piperidine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2O2/c1-18(2,3)22-17(21)20-11-9-16(10-12-20)14-19-13-15-7-5-4-6-8-15/h4-8,16,19H,9-14H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DRTNNOZETCFVNF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)CNCC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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